Cas no 903312-50-5 (2-amino-3-(4-ethoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide)

• Product Name: 2-amino-3-(4-ethoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide
• CAS No: 903312-50-5
• MF: C₂₅H₂₃N₃O₃
• MW: 413.468425989151
• CID: 5504982
• PubChem ID: 16955581
• Update Time: 2025-06-08

2-amino-3-(4-ethoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 903312-50-5
• AKOS016393238
• 2-amino-3-(4-ethoxybenzoyl)-N-(p-tolyl)indolizine-1-carboxamide
• 2-amino-3-(4-ethoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide
• 2-amino-3-[(4-ethoxyphenyl)carbonyl]-N-(4-methylphenyl)indolizine-1-carboxamide
• F2633-0104
• STL275343

• Inchi： 1S/C25H23N3O3/c1-3-31-19-13-9-17(10-14-19)24(29)23-22(26)21(20-6-4-5-15-28(20)23)25(30)27-18-11-7-16(2)8-12-18/h4-15H,3,26H2,1-2H3,(H,27,30)
• InChI Key： XTMPZOBTXJXXSC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OCC)C1=C(C(C(NC2C=CC(C)=CC=2)=O)=C2C=CC=CN21)N

Computed Properties

• Exact Mass: 413.17394160g/mol
• Monoisotopic Mass: 413.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 85.8Ų

Additional information on 2-amino-3-(4-ethoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide

Comprehensive Overview of 2-amino-3-(4-ethoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide (CAS No. 903312-50-5)

The compound 2-amino-3-(4-ethoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide (CAS No. 903312-50-5) is a structurally unique indolizine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its indolizine core and carboxamide functional group, this molecule exhibits potential applications in drug discovery, particularly in targeting specific enzymatic pathways. Researchers are increasingly exploring its structure-activity relationship (SAR) to optimize its pharmacological properties.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. 2-amino-3-(4-ethoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide fits into this trend due to its ability to interact with key biological targets. Its ethoxybenzoyl and methylphenyl substituents contribute to its lipophilicity, making it a candidate for crossing the blood-brain barrier (BBB), a hot topic in neurodegenerative disease research.

From a synthetic chemistry perspective, the preparation of CAS No. 903312-50-5 involves multi-step organic reactions, including amide coupling and indolizine ring formation. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in medicinal chemistry. Its purity and stability are critical for reproducibility, a concern often raised in high-throughput screening (HTS) workflows.

The compound's potential as a therapeutic agent is further highlighted by its interaction with G-protein-coupled receptors (GPCRs), a family of proteins implicated in numerous diseases. Given the rising interest in GPCR-targeted drugs, 2-amino-3-(4-ethoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide could serve as a scaffold for developing next-generation treatments. This aligns with the growing focus on personalized medicine and orphan drug development.

Another area of exploration is the compound's metabolic stability, a key factor in drug development. Recent studies emphasize the importance of cytochrome P450 (CYP) enzyme interactions, which influence drug metabolism and toxicity. Researchers are investigating whether CAS No. 903312-50-5 exhibits favorable pharmacokinetic profiles, a question frequently searched in ADME (Absorption, Distribution, Metabolism, Excretion) databases.

In addition to its pharmaceutical potential, 2-amino-3-(4-ethoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide is also studied for its fluorescence properties. The indolizine moiety is known for its photophysical characteristics, making it useful in bioimaging and diagnostic applications. This dual functionality—therapeutic and diagnostic—positions the compound as a potential theranostic agent, a trending topic in biomedical research.

As the scientific community continues to explore CAS No. 903312-50-5, its commercial availability from specialty chemical suppliers has increased. This accessibility facilitates further research, particularly in structure-based drug design (SBDD) and fragment-based lead discovery (FBLD). The compound's molecular weight and logP value are frequently queried in chemical databases, underscoring its relevance in cheminformatics.

In conclusion, 2-amino-3-(4-ethoxybenzoyl)-N-(4-methylphenyl)indolizine-1-carboxamide represents a promising candidate for multiple applications in modern science. Its unique chemical structure, combined with its potential in drug discovery and bioimaging, makes it a subject of ongoing investigation. Future studies may uncover additional roles for this molecule, particularly in emerging fields like artificial intelligence-driven drug discovery and nanomedicine.